Cas no 2097921-35-0 (4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide)

• Product Name: 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide
• CAS No: 2097921-35-0
• MF: C₂₁H₂₀F₃N₅O
• MW: 415.41161441803
• CID: 6135225
• PubChem ID: 121142837
• Update Time: 2025-06-15

4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide
• F6443-9797
• AKOS032465164
• 4-(imidazol-1-ylmethyl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]benzamide
• 4-[(1H-imidazol-1-yl)methyl]-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide
• 4-((1H-imidazol-1-yl)methyl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)benzamide
• 2097921-35-0

• Inchi： 1S/C21H20F3N5O/c22-21(23,24)17-5-6-19(26-11-17)29-9-7-18(13-29)27-20(30)16-3-1-15(2-4-16)12-28-10-8-25-14-28/h1-6,8,10-11,14,18H,7,9,12-13H2,(H,27,30)
• InChI Key： AXQDWZJLJMTVJX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCC(C1)NC(C1C=CC(CN2C=NC=C2)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 415.16199476g/mol
• Monoisotopic Mass: 415.16199476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63Ų

Additional information on 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide

Introduction to 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide (CAS No. 2097921-35-0)

4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide, identified by its Chemical Abstracts Service (CAS) number 2097921-35-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule represents a convergence of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery. The structural framework of this compound incorporates a benzamide core, linked to a pyrrolidinyl and pyridinyl moiety, further functionalized with a 1H-imidazol-1-ylmethyl substituent. Such a design not only enhances the compound's binding affinity but also modulates its pharmacokinetic properties, positioning it as a valuable asset in medicinal chemistry.

The benzamide moiety is well-documented for its role in various bioactive molecules, often serving as a hinge region that interacts with biological targets. In particular, the presence of the 5-(trifluoromethyl)pyridin group introduces lipophilicity and electronic modulation, which can significantly influence the compound's metabolic stability and receptor binding. The pyrrolidinyl component further contributes to the three-dimensional shape complementarity with potential binding pockets in biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel scaffolds like 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide. Studies have demonstrated that molecules incorporating imidazole rings exhibit enhanced binding interactions due to their ability to form hydrogen bonds and participate in π-stacking interactions. The integration of these elements into a single molecular framework not only enhances the compound's potential therapeutic efficacy but also reduces off-target effects, a critical consideration in modern drug development.

In the context of current pharmaceutical research, there is an increasing emphasis on developing small-molecule inhibitors that target post-translational modifications (PTMs), such as phosphorylation and ubiquitination. The structural features of 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide suggest its potential utility in modulating such PTMs. For instance, the benzamide group can interact with serine or threonine residues undergoing phosphorylation, while the imidazole ring can engage with other modified residues or protein surfaces. This dual functionality makes the compound an intriguing candidate for developing next-generation modulators of cellular signaling pathways.

The trifluoromethyl group on the pyridine ring is another key feature that contributes to the compound's pharmacological profile. Trifluoromethylation is a well-established strategy in medicinal chemistry to improve metabolic stability, increase lipophilicity, and enhance binding affinity. This modification has been successfully employed in numerous drug candidates that have reached clinical practice, underscoring its importance in optimizing drug-like properties. The presence of this group in 4-(1H-imidazol-1-yl)methyl-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-y}benzamide suggests that it may exhibit similar advantages, making it more likely to progress through preclinical and clinical trials.

Furthermore, the pyrrolidinyl moiety can serve as a scaffold for further derivatization, allowing chemists to fine-tune the compound's properties based on specific biological requirements. Pyrrolidine derivatives are known for their ability to penetrate biological membranes and reach intracellular targets efficiently. By incorporating this structural motif into 4-(1H-imidazol-1-ylmethyl-N-{1-trifluoromethyl)-2-pyridin-pyrrolidine-benzamidine, researchers can explore a wide range of analogs with varying biological activities, ultimately identifying compounds that offer optimal therapeutic profiles.

The synthesis of 4-(1H-imidazol-methyl-N-{(trifluoromethyl)-2-pyridine-pyrrolidine-benzamidine) also presents an interesting challenge from a synthetic chemistry perspective. The multi-step synthesis involves key transformations such as condensation reactions between imidazole derivatives and acrylate esters, followed by nucleophilic substitution reactions to introduce the pyrrolidine ring. The trifluoromethylation step requires careful optimization to ensure high yields and purity, often necessitating specialized reagents and conditions.

Recent literature highlights several examples where similar molecular architectures have shown promise in treating various diseases. For instance, benzamide derivatives have been investigated for their potential anti-inflammatory and analgesic properties, while imidazole-based compounds have demonstrated efficacy in treating neurological disorders. The combination of these pharmacophoric elements in 4-(imido-methyl)-N{((trifluoromethy)-2-pyridine-pyrrolidine-benzoamidine) suggests that it may exhibit multiple therapeutic benefits simultaneously.

In conclusion,4-(imido-methyl)-N{((trifluoromethy)-2-pyridine-pyrrolidine-benzoamidine) (CAS No. 2097921350) is a structurally complex and pharmacologically interesting molecule with significant potential for further exploration in pharmaceutical research. Its unique combination of functional groups makes it well-suited for modulating various biological pathways, particularly those involving post-translational modifications and cellular signaling. As computational methods continue to advance and high-throughput screening becomes more efficient, compounds like this are likely to play an increasingly important role in discovering new therapeutics.